Cas no 76410-59-8 (Boronophenylalanine hydrochloride)

• Product Name: Boronophenylalanine hydrochloride
• CAS No: 76410-59-8
• MF: C₉H₁₃BClNO₄
• MW: 245.467821836472
• CID: 2844586
• PubChem ID: 71423166
• Update Time: 2025-07-27

Boronophenylalanine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Boronophenylalanine hydrochloride
• UNII-O37300B3AP
• BOROFALAN HYDROCHLORIDE
• DTXSID30227243
• O37300B3AP
• DTXCID30149734
• BORONOPHENYLALANINE HCL [INCI]
• BPA-HCL
• (2S)-2-amino-3-(4-boronophenyl)propanoic acid;hydrochloride
• L-PHENYLALANINE, 4-BORONO-, HYDROCHLORIDE, (-)-
• (2S)-2-AMINO-3-[4-(DIHYDROXYBORANYL)PHENYL]PROPANOIC ACID HYDROCHLORIDE
• L-Phenylalanine, 4-borono-, hydrochloride
• 76410-59-8
• Q27285262
• (S)-2-Amino-3-(4-boronophenyl)propanoic acid hydrochloride
• BORONOPHENYLALANINE HCL

• Inchi： 1S/C9H12BNO4.ClH/c11-8(9(12)13)5-6-1-3-7(4-2-6)10(14)15;/h1-4,8,14-15H,5,11H2,(H,12,13);1H/t8-;/m0./s1
• InChI Key： ITAYDCRFNXQNBL-QRPNPIFTSA-N
• SMILES： Cl.OC([C@H](CC1C=CC(B(O)O)=CC=1)N)=O

Computed Properties

• Exact Mass: 245.0626158Da
• Monoisotopic Mass: 245.0626158Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų